3-Chloro-5-formylbenzoyl chloride
Cat. No. B116178
Key on ui cas rn:
153203-60-2
M. Wt: 203.02 g/mol
InChI Key: CDRYHNQJJPQARP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05254584
Procedure details
A mixture of 3-formyl-5-chlorobenzoic acid (66.5 g, 0.36 moles), thionyl chloride (51.5 g, 0.43 moles), and dimethylformamide (1 ml), in toluene (400 ml) was slowly warmed to 70° C. and stirred at that temperature for 2 hours. The toluene was eliminated in the rotavap to yield 3-formyl-5-chlorobenzoyl chloride, used in the next step as such.
Identifiers
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REACTION_CXSMILES
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[CH:1]([C:3]1[CH:4]=[C:5]([CH:9]=[C:10]([Cl:12])[CH:11]=1)[C:6](O)=[O:7])=[O:2].S(Cl)([Cl:15])=O.CN(C)C=O>C1(C)C=CC=CC=1>[CH:1]([C:3]1[CH:4]=[C:5]([CH:9]=[C:10]([Cl:12])[CH:11]=1)[C:6]([Cl:15])=[O:7])=[O:2]
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Inputs
Step One
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Name
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|
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Quantity
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66.5 g
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Type
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reactant
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Smiles
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C(=O)C=1C=C(C(=O)O)C=C(C1)Cl
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Name
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Quantity
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51.5 g
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Type
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reactant
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Smiles
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S(=O)(Cl)Cl
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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CN(C=O)C
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Step Two
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Name
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Quantity
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400 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Stirring
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Type
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CUSTOM
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Details
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stirred at that temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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Type
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product
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Smiles
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C(=O)C=1C=C(C(=O)Cl)C=C(C1)Cl
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
